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Compound of Interest

1,1-Bis(4-chlorophenyl)-1,2-
Compound Name:

ethanediol
CAS No.: 4217-64-5
Cat. No.: B13826761

Get Quote

\ J

1,1-Bis(4-chlorophenyl)-1,2-ethanediol belongs to the class of chlorinated organic
compounds, which are known for their potential toxicity and environmental persistence.[1]
While specific toxicological data for this exact compound is not readily available, its structure,
featuring two chlorophenyl groups, suggests that it should be handled with the same
precautions as other persistent organic pollutants (POPs).[2][3] Compounds with a higher
degree of chlorination tend to have lower water solubility and greater persistence in the
environment.[4]

Key Characteristics and Hazards:
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Property Value/iInformation Source
Molecular Formula C14H12CI202 [5]
Molecular Weight 283.1 g/mol [5]
Likely a solid at room Inferred from similar
Appearance
temperature compounds

Potential for skin and eye
irritation. Harmful if swallowed
or inhaled. Suspected of
Primary Hazards causing long-term damage to [61[7]
organs through repeated
exposure. Very toxic to aquatic

life with long-lasting effects.

Chlorinated organic
compounds are generally
persistent and can
) bioaccumulate.[2] They are

Environmental Fate . o
subject to slow degradation in
the environment through
processes like microbial action

and photolysis.[1]

Pre-Disposal and Handling Protocols

Proper disposal begins with safe handling and storage practices to minimize exposure and
prevent accidental release into the environment.

2.1. Personal Protective Equipment (PPE)
Before handling 1,1-Bis(4-chlorophenyl)-1,2-ethanediol, ensure the following PPE is worn:
o Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[8]

» Skin Protection: Use impervious gloves (e.g., nitrile rubber) and wear a lab coat or chemical-
resistant apron.[8]
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» Respiratory Protection: If there is a risk of generating dust or aerosols, use a NIOSH-
approved respirator with an appropriate particulate filter.

2.2. Storage

Store the chemical in a tightly closed, properly labeled container in a cool, dry, and well-
ventilated area.[8] Keep it away from incompatible materials, such as strong oxidizing agents.

[9]

Step-by-Step Disposal Procedure
The disposal of 1,1-Bis(4-chlorophenyl)-1,2-ethanediol must be conducted as hazardous
waste. Do not dispose of this chemical down the drain or in regular trash.

Step 1: Waste Identification and Segregation

o Characterize the Waste: All waste containing 1,1-Bis(4-chlorophenyl)-1,2-ethanediol must
be classified as hazardous chemical waste. Under the Resource Conservation and Recovery
Act (RCRA), waste containing chlorinated solvents is typically considered hazardous.[10]

e Segregate the Waste:

o Solid Waste: Collect any solid residue, contaminated labware (e.g., weighing boats, filter
paper), and contaminated PPE in a designated, leak-proof, and clearly labeled hazardous
waste container.

o Liquid Waste: If the compound is in solution, collect it in a separate, compatible, and
labeled hazardous waste container. Do not mix with other waste streams unless
compatibility has been confirmed.

Step 2: Waste Containerization and Labeling

o Container Selection: Use containers that are chemically resistant and have a secure, tight-
fitting lid.

o Labeling: The waste container must be labeled with the words "Hazardous Waste," the full
chemical name "1,1-Bis(4-chlorophenyl)-1,2-ethanediol,” and any other components in the
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waste stream. The label should also indicate the primary hazards (e.g., "Toxic,"
"Environmental Hazard").

Step 3: On-Site Accumulation and Storage

e Accumulation Point: Store the sealed hazardous waste container in a designated satellite
accumulation area or a central hazardous waste storage area.

o Storage Conditions: The storage area must be secure, well-ventilated, and have secondary
containment to prevent spills from reaching the environment.

Step 4: Arranging for Professional Disposal

o Contact a Licensed Waste Hauler: The disposal of this hazardous waste must be handled by
a licensed and certified hazardous waste disposal company.

o Provide Documentation: Be prepared to provide the waste hauler with a Safety Data Sheet
(if available) or detailed information about the chemical composition of the waste.

» Preferred Disposal Method: The recommended disposal method for chlorinated organic
compounds is high-temperature incineration in a permitted hazardous waste incinerator.[10]
This process is designed to destroy the compound and scrub harmful combustion
byproducts, such as hydrochloric acid (HCI), from the emissions.[11] Landfilling is not a
recommended disposal method for this type of chemical.[10]

Spill and Emergency Procedures

In the event of a spill, follow these procedures to minimize exposure and environmental
contamination.

4.1. Small Spills

o Evacuate and Ventilate: If safe to do so, evacuate the immediate area and ensure adequate
ventilation.[8]

o Contain the Spill: Use an inert absorbent material (e.g., vermiculite, sand, or earth) to contain
the spill. Do not use combustible materials like paper towels as the primary absorbent.
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e Collect the Waste: Carefully scoop the absorbed material and any remaining solid into a
labeled hazardous waste container.[8]

o Decontaminate the Area: Clean the spill area with a suitable solvent (e.g., soap and water),
and collect the cleaning materials as hazardous waste.

4.2. Large Spills

o Evacuate Immediately: Evacuate the area and contact your institution's emergency response
team or local emergency services.

e Prevent Entry into Waterways: If possible, and without risking personal safety, take steps to
prevent the spill from entering drains or waterways.[8]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 1,1-
Bis(4-chlorophenyl)-1,2-ethanediol.
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Caption: Disposal decision workflow for 1,1-Bis(4-chlorophenyl)-1,2-ethanediol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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